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Compound of Interest

Compound Name: Delphinidin chloride

Cat. No.: B1346885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the preparation, storage, and handling of

Delphinidin chloride stock solutions for use in various research applications. Delphinidin
chloride is a naturally occurring anthocyanidin with known antioxidant, anti-inflammatory, and

anticancer properties.[1] Proper preparation of stock solutions is critical for obtaining accurate

and reproducible experimental results.

Physicochemical Properties and Solubility Data
Delphinidin chloride is supplied as a crystalline solid.[2][3] Understanding its properties is

essential for proper handling and solution preparation. Key quantitative data are summarized in

the table below.
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Property Value Reference(s)

Molecular Formula C₁₅H₁₁ClO₇ [2][4]

Molecular Weight 338.7 g/mol [2][4][5]

Appearance Crystalline Solid [2][3]

Purity ≥95% [4]

Solubility

   DMSO, Ethanol, DMF ~30 mg/mL [2][3][6]

   Methanol Slightly Soluble [7][8]

   Ethanol:PBS (1:1, pH 7.2) ~0.5 mg/mL [2][3]

   Aqueous Buffers Sparingly Soluble [2]

Storage (Solid)
-20°C, protect from light and

moisture. Stable for ≥4 years.
[2][9]

Storage (Stock Solution)

-20°C (up to 1 month) or -80°C

(up to 6 months). Avoid

repeated freeze-thaw cycles.

Aqueous solutions should be

used the same day.[2][10]

[2][10]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution in Organic Solvent (e.g., 10 mM

in DMSO)

This protocol describes the preparation of a concentrated stock solution, which can be stored

for long periods and diluted to final working concentrations as needed.

Materials and Equipment:

Delphinidin chloride powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Pre-weighing Preparation: Allow the Delphinidin chloride vial to equilibrate to room

temperature before opening to prevent condensation of moisture.

Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass using

the following formula:

Mass (mg) = Desired Concentration (M) × Volume (L) × Molecular Weight ( g/mol ) × 1000

(mg/g)

Example for 1 mL of 10 mM stock:

Mass (mg) = 0.010 mol/L × 0.001 L × 338.7 g/mol × 1000 mg/g = 3.387 mg

Weighing: Carefully weigh the calculated amount of Delphinidin chloride powder and place

it into a sterile microcentrifuge tube or vial.

Dissolution:

Add the desired volume of DMSO to the vial containing the powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

If dissolution is slow, brief sonication in an ultrasonic water bath can be applied.[11]
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Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[10]

Protocol 2: Preparation of an Aqueous Working Solution

Due to the low solubility of Delphinidin chloride in aqueous buffers, working solutions are

typically prepared by diluting the high-concentration organic stock solution.[2]

Materials and Equipment:

10 mM Delphinidin chloride stock solution in DMSO (from Protocol 1)

Sterile aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), cell culture medium)

Sterile conical tubes or microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Delphinidin chloride stock solution at room

temperature.

Calculation of Volume: Determine the volume of stock solution needed to achieve the final

desired concentration in your aqueous buffer.

Use the formula: M₁V₁ = M₂V₂
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M₁ = Concentration of stock solution (e.g., 10 mM)

V₁ = Volume of stock solution to add (unknown)

M₂ = Desired final concentration (e.g., 40 µM)

V₂ = Final volume of working solution (e.g., 1 mL)

Example for 1 mL of a 40 µM working solution:

(10,000 µM) × V₁ = (40 µM) × (1000 µL)

V₁ = (40 × 1000) / 10,000 = 4 µL

Dilution:

Pipette the final volume of the aqueous buffer (e.g., 996 µL of cell culture medium) into a

sterile tube.

Add the calculated volume of the stock solution (e.g., 4 µL) directly into the buffer.

Immediately vortex the solution to ensure rapid and uniform mixing. This prevents the

compound from precipitating out of the solution.

Usage and Stability:

Use the freshly prepared aqueous working solution immediately for your experiments.

It is not recommended to store aqueous solutions of Delphinidin chloride for more than

one day.[2]

Visualized Workflows and Pathways
Diagram 1: Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Delphinidin chloride solutions.
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Diagram 2: Simplified EGFR Signaling Pathway Inhibition

Delphinidin chloride has been shown to be a potent inhibitor of the Epidermal Growth Factor

Receptor (EGFR).[11] This diagram illustrates its mechanism of action at a high level.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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